Selenocysteine

• CAS No.: 10236-58-5
• Product Name: Selenocysteine
• Molecular Formula: C3H7NO2Se
• Molecular Weight: 167.06 g/mol
• Standard InChI: InChI=1S/C3H7NO2Se/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)/t2-/m0/s1
• Standard InChIKey: ZKZBPNGNEQAJSX-REOHCLBHSA-N
• Isomeric SMILES: C([C@@H](C(=O)O)N)[Se]
• SMILES: C([C@@H](C(O)=O)N)[SeH]
• Canonical SMILES: C(C(C(=O)O)N)[Se]
• Melting Point: 143-146 °C
• Description: Selenocysteine is the 21st proteinogenic amino acid. Selenocysteine exists naturally in all three domains of life, but not in every lineage, as a building block of selenoproteins. Selenocysteine has both a lower pKa (5.43) and a lower reduction potential than cysteine. These properties make it very suitable in proteins that are involved in antioxidant activity. Unlike the other amino acids, no free pool of selenocysteine exists in the cell. Its high reactivity would cause damage to cells. Biotechnological applications of selenocysteine include use of 73Se-labeled Sec (half-life of 73Se = 7.2 hours) in positron emission tomography (PET) studies and 75Se-labeled Sec (half-life of 75Se = 118.5 days) in specific radiolabeling, facilitation of phase determination by multiwavelength anomalous diffraction in X-ray crystallography of proteins by introducing Sec alone, or Sec together with selenomethionine (SeMet), and incorporation of the stable 77Se isotope, which has a nuclear spin of 1/2 and can be used for high-resolution NMR, among others.
• Solubility: 392000 mg/L (at 0 °C)
• Synonyms: (2R)-2-Amino-3-(hydroseleno)propionic acid;3-(Hydroseleno)alanine;3-Selenylalanine;3-Selenyl-L-alanine;Seleno-L-cysteine;(R)-2-aMino-3-hydroselenopropanoic acid;L-Alanine, 3-selenyl-
• Reference: 1. Mousa R, Notis Dardashti R, Metanis N. Selenium and Selenocysteine in Protein Chemistry. Angew Chem Int Ed Engl. 2017 Dec 11;56(50):15818-15827. doi: 10.1002/anie.201706876. Epub 2017 Nov 8. PMID: 28857389.; ; 2. Ren X, Zou L, Lu J, Holmgren A. Selenocysteine in mammalian thioredoxin reductase and application of ebselen as a therapeutic. Free Radic Biol Med. 2018 Nov 1;127:238-247. doi: 10.1016/j.freeradbiomed.2018.05.081. Epub 2018 May 25. PMID: 29807162.; ; 3. Hatfield DL, Tsuji PA, Carlson BA, Gladyshev VN. Selenium and selenocysteine: roles in cancer, health, and development. Trends Biochem Sci. 2014 Mar;39(3):112-20. doi: 10.1016/j.tibs.2013.12.007. Epub 2014 Jan 28. PMID: 24485058; PMCID: PMC3943681.; ; 4. Serrão VHB, Silva IR, da Silva MTA, Scortecci JF, de Freitas Fernandes A, Thiemann OH. The unique tRNASec and its role in selenocysteine biosynthesis. Amino Acids. 2018 Sep;50(9):1145-1167. doi: 10.1007/s00726-018-2595-6. Epub 2018 Jun 12. PMID: 29948343.; ; 5. Liu J, Chen Q, Rozovsky S. Selenocysteine-Mediated Expressed Protein Ligation of SELENOM. Methods Mol Biol. 2018;1661:265-283. doi: 10.1007/978-1-4939-7258-6_19. PMID: 28917051; PMCID: PMC5821492.
• PubChem Compound: 6326983
• Last Modified: Nov 11 2021